Cas no 2034406-32-9 (N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034406-32-9
• MF: C₁₈H₁₇F₃N₆OS
• MW: 422.427391767502
• CID: 5551401
• Update Time: 2025-06-07

N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide
• N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C18H17F3N6OS/c1-10-22-15(18(19,20)21)9-16(23-10)27-6-4-12(5-7-27)24-17(28)11-2-3-13-14(8-11)26-29-25-13/h2-3,8-9,12H,4-7H2,1H3,(H,24,28)
• InChI Key： ZHYNJMNYWZTCRJ-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NC3CCN(C4C=C(C(F)(F)F)N=C(C)N=4)CC3)=O)=CC2=NS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-2,1,3-benzothiadiazole-5-carboxamide

Comprehensive Overview of N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034406-32-9)

The compound N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-2,1,3-benzothiadiazole-5-carboxamide, identified by its CAS No. 2034406-32-9, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core and a benzothiadiazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on small-molecule drug discovery, and compounds like N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-2,1,3-benzothiadiazole-5-carboxamide are at the forefront of this trend. Its trifluoromethyl group enhances metabolic stability, a feature highly sought after in drug design. This aligns with the increasing popularity of searches such as "how to improve drug bioavailability" and "role of trifluoromethyl in pharmaceuticals," reflecting broader industry interests.

The benzothiadiazole component of this compound is another critical aspect, as this heterocycle is known for its electron-withdrawing properties and applications in material science and medicinal chemistry. Users frequently search for "benzothiadiazole derivatives in drug development," highlighting its relevance. Additionally, the piperidine ring in the structure contributes to its bioactivity, making it a subject of studies related to CNS-targeting molecules and GPCR modulation.

From a synthetic chemistry perspective, the preparation of N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-2,1,3-benzothiadiazole-5-carboxamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are often explored in queries like "efficient amide bond formation techniques" or "pyrimidine synthesis challenges," underscoring the compound's technical appeal. Its CAS No. 2034406-32-9 serves as a unique identifier, crucial for regulatory documentation and patent filings.

Beyond pharmaceuticals, this compound's structural features suggest potential in agrochemical research, particularly in designing pesticides or herbicides with improved efficacy. The trifluoromethylpyrimidine segment is a common motif in crop protection agents, resonating with searches like "novel agrochemical scaffolds." Its lipophilicity and binding affinity are also topics of interest for computational chemists employing molecular docking tools.

In conclusion, N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034406-32-9) represents a versatile compound with cross-disciplinary applications. Its design incorporates trending motifs in medicinal chemistry, addressing contemporary challenges in drug discovery and agrochemical innovation. As research progresses, this molecule is poised to contribute significantly to advancements in targeted therapies and sustainable agriculture.